2-bromo-N-(2-(2,3-dihydrobenzofuran-5-yl)-2-hydroxyethyl)benzenesulfonamide

• IUPAC Name: 2-bromo-N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]benzenesulfonamide
• InChI: InChI=1S/C16H16BrNO4S/c17-13-3-1-2-4-16(13)23(20,21)18-10-14(19)11-5-6-15-12(9-11)7-8-22-15/h1-6,9,14,18-19H,7-8,10H2
• InChI Key: JBMMDGZNXYVSLQ-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C1C=C(C=C2)C(CNS(=O)(=O)C3=CC=CC=C3Br)O
• Molecular Formula: C16H16BrNO4S
• Molecular Weight: 398.3 g/mol
• CAS No.: 1448132-87-3

Description

2-bromo-N-(2-(2,3-dihydrobenzofuran-5-yl)-2-hydroxyethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C16H16BrNO4S and its molecular weight is 398.27. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Brominated Compounds in Environmental and Health Studies

Brominated compounds, such as polybrominated dibenzo-p-dioxins (PBDDs) and dibenzofurans (PBDFs), are significant in environmental chemistry and toxicology. These compounds are by-products of the combustion of brominated flame retardants and have been studied for their persistence in the environment and potential health impacts. For instance, PBDDs and PBDFs share similar toxicological profiles with their chlorinated counterparts, indicating potential endocrine-disrupting effects and impacts on the immune system. Such studies underscore the importance of monitoring and understanding the behavior of brominated compounds in the environment and their biological effects (J. Mennear & C. C. Lee, 1994; L. Birnbaum, D. Staskal, & J. Diliberto, 2003).

Sulfonamides in Pharmaceutical Research

Sulfonamides, such as propyl paraben, have been extensively studied for their antimicrobial properties and applications in pharmaceuticals. These compounds serve as preservatives in foods, drugs, and cosmetics, highlighting the importance of understanding their pharmacokinetics, metabolism, and potential toxicological effects. Research into sulfonamides has provided valuable insights into their safety profiles, mechanisms of action, and implications for human health (M. Soni, G. Burdock, S. Taylor, & N. Greenberg, 2001).

Applications in Organic Synthesis and Bioactive Molecule Development

Brominated and sulfonamide functional groups are pivotal in the synthesis of bioactive molecules, offering routes to novel pharmaceuticals and materials. For example, benzothiazoles and their derivatives, characterized by the presence of sulfur and nitrogen atoms, have garnered attention for their diverse pharmacological activities, including antimicrobial and anticancer properties. The structural modifications of such scaffolds allow for the development of new therapeutic agents, showcasing the versatility and potential of incorporating bromine and sulfonamide groups into organic molecules (A. Kamal, Mohammed Ali Hussaini Syed, & Shaheer Malik Mohammed, 2015).